Cas no 101339-72-4 (Butane, 1-bromo-4-(2-propynyloxy)-)

Butane, 1-bromo-4-(2-propynyloxy)- structure
101339-72-4 structure
Product Name:Butane, 1-bromo-4-(2-propynyloxy)-
CAS No:101339-72-4
MF:C7H11BrO
MW:191.065641641617
CID:1129047
PubChem ID:19862686
Update Time:2025-04-20

Butane, 1-bromo-4-(2-propynyloxy)- Chemical and Physical Properties

Names and Identifiers

    • Butane, 1-bromo-4-(2-propynyloxy)-
    • 1-bromo-4-prop-2-ynoxybutane
    • 3-[(4-Bromobutyl)oxy]-1-propyne
    • 1-Bromo-4-[(prop-2-yn-1-yl)oxy]butane
    • RWSPVSSMYPMYEG-UHFFFAOYSA-N
    • SCHEMBL10462953
    • Butane, 1-bromo-4-(2-propyn-1-yloxy)-
    • DTXSID00600701
    • 1-BROMO-4-(PROP-2-YN-1-YLOXY)BUTANE
    • 101339-72-4
    • Inchi: 1S/C7H11BrO/c1-2-6-9-7-4-3-5-8/h1H,3-7H2
    • InChI Key: RWSPVSSMYPMYEG-UHFFFAOYSA-N
    • SMILES: BrCCCCOCC#C

Computed Properties

  • Exact Mass: 189.99933
  • Monoisotopic Mass: 189.99933g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 5
  • Complexity: 92.3
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 9.2Ų

Experimental Properties

  • PSA: 9.23
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